Cas no 2138095-54-0 (4-cyclobutylpyrimidine)

• Product Name: 4-cyclobutylpyrimidine
• CAS No: 2138095-54-0
• MF: C₈H₁₀N₂
• MW: 134.178401470184
• CID: 5941703
• PubChem ID: 69340928
• Update Time: 2025-06-08

4-cyclobutylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-cyclobutylpyrimidine
• EN300-1196608
• 2138095-54-0
• SCHEMBL5172903

• Inchi： 1S/C8H10N2/c1-2-7(3-1)8-4-5-9-6-10-8/h4-7H,1-3H2
• InChI Key： YRXJYBYGQLNKJU-UHFFFAOYSA-N
• SMILES： N1C=NC=CC=1C1CCC1

Computed Properties

• Exact Mass: 134.084398327g/mol
• Monoisotopic Mass: 134.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 4-cyclobutylpyrimidine

Professional Introduction to 4-cyclobutylpyrimidine (CAS No. 2138095-54-0)

4-cyclobutylpyrimidine, with the chemical registration number CAS No. 2138095-54-0, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic compound features a cyclobutyl substituent attached to a pyrimidine core, making it a valuable scaffold for the development of novel bioactive molecules. The structural uniqueness of 4-cyclobutylpyrimidine positions it as a promising candidate for various therapeutic applications, particularly in oncology and anti-inflammatory treatments.

The pyrimidine ring is a fundamental structural motif in many biologically active compounds, including nucleoside analogs and antiviral agents. The introduction of a cyclobutyl group at the 4-position of the pyrimidine ring introduces steric and electronic modifications that can significantly influence the pharmacokinetic and pharmacodynamic properties of the molecule. This modification enhances the compound's ability to interact with biological targets, potentially improving its efficacy and selectivity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-cyclobutylpyrimidine and biological targets. Studies have demonstrated that the cyclobutyl substituent can enhance binding affinity by optimizing the orientation and conformation of the molecule within the active site of enzymes or receptors. This has led to the identification of several derivatives of 4-cyclobutylpyrimidine that exhibit potent activity against various disease-causing targets.

In the realm of oncology, 4-cyclobutylpyrimidine has been explored as a potential inhibitor of kinases and other enzymes involved in cancer cell proliferation and survival. Preclinical studies have shown that certain derivatives of this compound can effectively disrupt signaling pathways critical for tumor growth, such as the MAPK and PI3K/Akt pathways. The cyclobutyl group's ability to stabilize specific conformations within these enzymes has been particularly noteworthy, leading to increased potency and reduced toxicity compared to earlier generations of kinase inhibitors.

Beyond oncology, 4-cyclobutylpyrimidine has shown promise in treating inflammatory diseases. Research indicates that derivatives of this compound can modulate inflammatory cytokine production by inhibiting key transcription factors and signaling molecules. The structural features of 4-cyclobutylpyrimidine allow it to selectively target inflammatory pathways without significant off-target effects, making it an attractive candidate for therapeutic development.

The synthesis of 4-cyclobutylpyrimidine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to achieve high yields and purity levels. These synthetic approaches not only facilitate the production of 4-cyclobutylpyrimidine but also enable the rapid generation of libraries of derivatives for further biological evaluation.

The pharmacokinetic properties of 4-cyclobutylpyrimidine have been extensively studied to optimize its delivery and efficacy. Metabolic stability, solubility, and absorption are critical factors that determine the compound's bioavailability and therapeutic window. Through structural modifications, researchers have been able to enhance these properties, leading to more effective drug candidates.

In conclusion, 4-cyclobutylpyrimidine (CAS No. 2138095-54-0) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new ways in which this compound can be utilized to address various diseases, particularly cancer and inflammation. The combination of innovative synthetic techniques and computational modeling has positioned 4-cyclobutylpyrimidine as a cornerstone in the development of next-generation therapeutics.